Cas no 1286711-14-5 (4-oxo-N-5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl-4H-chromene-2-carboxamide
• CAS No: 1286711-14-5
• MF: C₂₂H₁₆N₄O₅
• MW: 416.386244773865
• CID: 5996767
• PubChem ID: 52993071
• Update Time: 2025-05-19

4-oxo-N-5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl-4H-chromene-2-carboxamide
• 4-oxo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]chromene-2-carboxamide
• AKOS024533815
• 4-oxo-N-[5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl]-4H-chromene-2-carboxamide
• 1286711-14-5
• VU0533537-1
• 4-oxo-N-(5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl)-4H-chromene-2-carboxamide
• F6153-0136

• Inchi： 1S/C22H16N4O5/c27-16-11-18(30-17-9-5-4-8-15(16)17)20(29)23-22-25-24-21(31-22)13-10-19(28)26(12-13)14-6-2-1-3-7-14/h1-9,11,13H,10,12H2,(H,23,25,29)
• InChI Key： HAEYAETYMWTEFA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3CC(=O)N(C4=CC=CC=C4)C3)O2)=O)OC2=C(C=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 416.11206962g/mol
• Monoisotopic Mass: 416.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-oxo-N-5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl-4H-chromene-2-carboxamide

Introduction to Compound with CAS No 1286711-14-5 and Product Name: 4-oxo-N-5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl-4H-chromene-2-carboxamide

The compound with the CAS number 1286711-14-5 and the product name 4-oxo-N-5-(5-oxo-1-phenylpyrrolidin-3-yl)-1,3,4-oxadiazol-2-yl-4H-chromene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines multiple heterocyclic rings, making it a promising candidate for various biological applications. The compound's unique chemical framework has garnered attention due to its potential in drug discovery and therapeutic development.

At the core of this compound's significance lies its complex arrangement of heterocyclic rings, which include a 4H-chromene core linked to an 1,3,4-oxadiazole moiety. This structural motif is particularly noteworthy because it has been observed to exhibit a range of biological activities. The presence of an N-substituted chromene unit suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

Recent research in the field of medicinal chemistry has highlighted the importance of chromene derivatives in developing novel therapeutic agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific derivative mentioned here, with its 5-(5-oxo-1-phenylpyrrolidin-3-yl) substituent, adds another layer of complexity that could enhance its pharmacological properties.

The 1,3,4-oxadiazole ring is another key feature of this compound. Oxadiazole derivatives are well-documented for their diverse biological activities, including anticonvulsant, anti-inflammatory, and analgesic effects. The integration of this ring into the molecular structure of the compound under discussion could contribute to its potential therapeutic utility by interacting with specific biological pathways.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for further drug development. The combination of a 4H-chromene core with an 1,3,4-oxadiazole moiety provides a versatile platform for chemical modification. This allows researchers to fine-tune the compound's properties to target specific diseases or conditions more effectively. The presence of an N-substituted chromene unit also opens up possibilities for exploring different pharmacophores that could enhance binding affinity and selectivity.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drugs. Multitargeted approaches have gained traction due to their ability to address multiple aspects of a disease simultaneously, potentially leading to more effective treatments with fewer side effects. The structural features of this compound make it a candidate for multitargeting strategies by interacting with multiple biological targets.

Another important consideration is the synthesis and scalability of this compound. The complex nature of its structure necessitates careful synthetic planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently. However, optimizing the synthesis remains a critical step in making this compound viable for industrial applications.

The pharmacokinetic properties of this compound are also worth exploring. Factors such as solubility, stability, and metabolic degradation play a crucial role in determining its efficacy and safety profile. Computational modeling and experimental studies can provide valuable insights into these properties, helping researchers design more effective derivatives.

From a regulatory perspective, ensuring compliance with pharmaceutical standards is essential for bringing this compound to market. Regulatory agencies require thorough documentation demonstrating safety and efficacy before approving new drugs. Collaborating with regulatory experts early in the development process can help streamline this process and increase the likelihood of successful approval.

The economic implications of developing new pharmaceuticals cannot be overlooked. The cost associated with research, development, and manufacturing can be substantial. However, the potential benefits outweigh these costs if the resulting drug proves to be effective and commercially viable. Market analysis and strategic planning are crucial for maximizing return on investment while ensuring access to patients who need new treatments.

In conclusion, the compound with CAS number 1286711-14-5 and product name 4-oxo-N-5-(5-oxo-1-phenylpyrrolidin-3-y)-1,3,,4-Oxadiazol--2--y--4H-chromene--2--carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and potential biological activities make it a promising candidate for drug discovery and therapeutic development. Further research into its synthesis, pharmacokinetics,and pharmacological properties will be essential in realizing its full potential as a therapeutic agent.